4-[3-(3-methyl-1-piperazinyl)propoxy]benzonitrile

• IUPAC Name: 4-[3-(3-methylpiperazin-1-yl)propoxy]benzonitrile
• InChI: InChI=1S/C15H21N3O/c1-13-12-18(9-7-17-13)8-2-10-19-15-5-3-14(11-16)4-6-15/h3-6,13,17H,2,7-10,12H2,1H3
• InChI Key: MKIPXDZVOPDKAA-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1)CCCOC2=CC=C(C=C2)C#N
• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol

Description

4-[3-(3-methyl-1-piperazinyl)propoxy]benzonitrile, commonly known as MPDPB, is a chemical compound used in scientific research. It is a selective agonist for the dopamine D3 receptor, which plays a crucial role in the regulation of reward, motivation, and addiction.

Mechanism of Action

MPDPB acts as a selective agonist for the dopamine D3 receptor, which is a G protein-coupled receptor. When MPDPB binds to the receptor, it activates a signaling pathway that leads to the release of dopamine in the brain. This release of dopamine is thought to be responsible for the rewarding effects of drugs of abuse.
Biochemical and Physiological Effects
MPDPB has been shown to have several biochemical and physiological effects. In animal studies, it has been found to increase locomotor activity and induce conditioned place preference, which is a measure of the rewarding effects of drugs. It has also been shown to decrease the expression of the dopamine transporter, which is responsible for the reuptake of dopamine in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using MPDPB in lab experiments is its selectivity for the dopamine D3 receptor. This allows researchers to study the role of this receptor subtype in neuropsychiatric disorders without affecting other dopamine receptor subtypes. However, one limitation of using MPDPB is its relatively low potency compared to other D3 receptor agonists. This can make it difficult to achieve the desired effects at lower concentrations.

Future Directions

There are several future directions for research involving MPDPB. One area of interest is its potential as a treatment for addiction. Studies have shown that MPDPB can reduce drug-seeking behavior in animal models of addiction. Another area of interest is its potential as a tool for studying the dopamine D3 receptor in humans. Recent advances in brain imaging techniques have made it possible to study the D3 receptor in vivo, and MPDPB could be used as a pharmacological probe in these studies.
Conclusion
In conclusion, MPDPB is a valuable tool for studying the dopamine D3 receptor in scientific research. Its selectivity for this receptor subtype allows researchers to investigate its role in neuropsychiatric disorders, addiction, and other areas of interest. While there are limitations to its use, MPDPB has the potential to lead to important discoveries in the field of neuroscience.

Synthesis Methods

MPDPB can be synthesized using a multi-step process. The first step involves the reaction of 3-methylpiperazine with 3-chloropropylbenzonitrile to form 3-(3-methyl-1-piperazinyl)propylbenzonitrile. This intermediate is then reacted with sodium hydride and 4-bromoanisole to produce MPDPB.

Scientific Research Applications

MPDPB is primarily used in scientific research to study the dopamine D3 receptor. This receptor subtype is implicated in several neuropsychiatric disorders, including addiction, schizophrenia, and Parkinson's disease. MPDPB's selectivity for the D3 receptor makes it a valuable tool for investigating the role of this receptor in these disorders.